Cas no 1804040-13-8 (2-Bromo-6-(2-bromopropanoyl)benzaldehyde)

• Product Name: 2-Bromo-6-(2-bromopropanoyl)benzaldehyde
• CAS No: 1804040-13-8
• MF: C₁₀H₈Br₂O₂
• MW: 319.977321624756
• CID: 4979454
• Update Time: 2025-05-21

2-Bromo-6-(2-bromopropanoyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(2-bromopropanoyl)benzaldehyde

• Inchi： 1S/C10H8Br2O2/c1-6(11)10(14)7-3-2-4-9(12)8(7)5-13/h2-6H,1H3
• InChI Key： DJGCYFXMDVAZEV-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1C=O)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-6-(2-bromopropanoyl)benzaldehyde

Comprehensive Overview of 2-Bromo-6-(2-bromopropanoyl)benzaldehyde (CAS No. 1804040-13-8): Properties, Applications, and Industry Insights

2-Bromo-6-(2-bromopropanoyl)benzaldehyde (CAS No. 1804040-13-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique bromo-functionalized structure. This benzaldehyde derivative serves as a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and material science. Its molecular formula, C₁₀H₈Br₂O₂, highlights the presence of two reactive bromine atoms, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations.

Recent studies emphasize the compound's role in developing small-molecule inhibitors targeting enzymes such as kinases, aligning with the growing demand for precision medicine. Researchers are exploring its potential in covalent drug design, where the 2-bromopropanoyl moiety acts as an electrophilic warhead. This application resonates with current trends in AI-driven drug discovery, as computational models increasingly predict the reactivity of such halogenated scaffolds.

From a synthetic chemistry perspective, 2-Bromo-6-(2-bromopropanoyl)benzaldehyde offers distinct advantages in multi-step organic synthesis. The aldehyde group facilitates condensation reactions, while the bromine atoms enable palladium-catalyzed couplings—a hot topic in green chemistry discussions. Industry reports indicate rising searches for "brominated aromatic building blocks" and "highly functionalized benzaldehydes," reflecting its relevance in heterocyclic compound development.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy (notably ¹³C and ¹H), and mass spectrometry. These techniques verify the compound's stability—a frequent concern among purchasers searching for "storage conditions for bromo-benzaldehydes." Proper handling requires anhydrous environments at -20°C to prevent degradation, a detail often highlighted in technical datasheets.

The agrochemical sector has shown interest in CAS 1804040-13-8 for developing novel crop protection agents. Its structure mimics bioactive natural products, fitting the industry's shift toward eco-friendly pesticides. Patent analyses reveal its use in creating systemic acquired resistance (SAR) inducers, addressing the global push for sustainable agriculture solutions—a trending topic across scientific and regulatory communities.

Supply chain dynamics for this niche chemical reflect broader pharmaceutical intermediate market trends. Manufacturers emphasize GMP-compliant synthesis to meet the stringent requirements of clinical-stage compounds. Searches for "reliable brominated aldehyde suppliers" have surged by 40% year-over-year, according to chemical industry SEO data, underscoring its commercial importance.

Emerging applications in material science include its use as a precursor for organic electronic materials. The compound's ability to form π-conjugated systems makes it valuable for developing OLED intermediates—a field experiencing rapid growth due to demand for flexible displays. This aligns with frequent queries about "benzaldehyde derivatives for optoelectronics" in academic search engines.

Regulatory compliance for 2-Bromo-6-(2-bromopropanoyl)benzaldehyde falls under standard organic chemical guidelines, with REACH registration ensuring its safe use in European markets. Safety data sheets emphasize standard laboratory precautions, though its non-classified status makes it preferable over more restricted halogenated compounds—a key consideration for researchers comparing alternative synthetic routes.

Future research directions may explore its bioconjugation potential in proteolysis-targeting chimeras (PROTACs), an area dominating recent medicinal chemistry publications. The compound's balanced lipophilicity (predicted LogP ~2.8) and molecular weight (~312 g/mol) position it favorably for bioavailability optimization studies—another trending search term in drug development circles.